Cas no 834869-36-2 (Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-)

Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- structure
834869-36-2 structure
Product Name:Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
CAS No:834869-36-2
MF:C15H20O5
MW:280.316305160522
CID:670970
PubChem ID:21027701
Update Time:2025-04-19

Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-methyl-2-[2-[(tetrahydro-2H-pyran-2-yl)oxy]ethoxy]-
    • 3-methyl-2-[2-(oxan-2-yloxy)ethoxy]benzoic acid
    • 3-Methyl-2-{2-[(oxan-2-yl)oxy]ethoxy}benzoic acid
    • 834869-36-2
    • SCHEMBL8296603
    • DTXSID80610247
    • Inchi: 1S/C15H20O5/c1-11-5-4-6-12(15(16)17)14(11)20-10-9-19-13-7-2-3-8-18-13/h4-6,13H,2-3,7-10H2,1H3,(H,16,17)
    • InChI Key: GWWNYYFRBKXFMV-UHFFFAOYSA-N
    • SMILES: O1CCCCC1OCCOC1C(C(=O)O)=CC=CC=1C

Computed Properties

  • Exact Mass: 280.13107373g/mol
  • Monoisotopic Mass: 280.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 65Ų
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